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Compound of Interest

Compound Name: 4-(4-Ethoxybenzyl)piperidine

CAS No.: 893754-76-2

Cat. No.: B1309519

Get Quote

The piperidine ring is one of the most ubiquitous N-heterocyclic scaffolds in pharmaceuticals,

present in numerous approved drugs and natural alkaloids.[1] Its conformational flexibility and

ability to present substituents in well-defined three-dimensional space make it a privileged

structure for interacting with biological targets. Piperidine derivatives are central to the

development of therapeutics for a wide range of conditions, including neurological disorders,

cancer, and infectious diseases.[2][3]

4-(4-Ethoxybenzyl)piperidine belongs to the 4-benzylpiperidine subclass, a pharmacophore

known for its activity within the central nervous system (CNS).[4] The specific ethoxy

substitution on the benzyl ring provides a key point for modulating physicochemical properties

such as lipophilicity and metabolic stability, making this compound a highly versatile

intermediate for drug discovery programs.

Chemical Identity and Physicochemical Properties
Accurate identification is the foundation of all subsequent research. The key identifiers and

computed properties for 4-(4-ethoxybenzyl)piperidine are summarized below.
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Property Value Source

IUPAC Name 4-(4-ethoxybenzyl)piperidine [5]

CAS Number 893754-76-2 [5][6][7]

Molecular Formula C₁₄H₂₁NO [6][7]

Molecular Weight 219.33 g/mol [5][7]

InChI Key
OTAIYQSYOVJZHO-

UHFFFAOYSA-N
[5]

Canonical SMILES
CCOC1=CC=C(C=C1)CC2CC

NCC2
N/A

Synonyms
4-[(4-

ethoxyphenyl)methyl]piperidine
[6][7]

Synthesis and Purification: A Modern Approach
The construction of 4-benzylpiperidines can be achieved through various methods, including

the hydrogenation of pyridine precursors or coupling strategies.[1][4] A highly efficient and

modular route for this class of compounds is the Suzuki coupling protocol, which allows for the

versatile formation of the key C-C bond under relatively mild conditions.[8]

Rationale for the Synthetic Strategy
The chosen synthetic pathway leverages a Suzuki coupling for its broad substrate scope and

functional group tolerance, making it ideal for creating diverse libraries of analogues for

structure-activity relationship (SAR) studies.[8] The synthesis begins with commercially

available 4-piperidone, which is protected before being converted into a vinyl triflate. This

intermediate is then coupled with a boronic acid derivative of the desired ethoxybenzyl moiety.

The final deprotection step yields the target compound. This multi-step process ensures high

purity and adaptability.

Synthetic Workflow Diagram
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1. 4-Piperidone

2. N-Boc Protection
(Boc)₂O, Base

Step 1

3. N-Boc-4-piperidone

4. Triflation
LDA, PhN(Tf)₂

Step 2

5. N-Boc-4-vinyl triflate-piperidine

7. Suzuki Coupling
Pd(PPh₃)₄, Base

Step 3a

6. 4-Ethoxyphenylboronic Acid

Step 3b

8. N-Boc-4-(4-ethoxybenzyl)piperidine

9. Deprotection
TFA or HCl

Step 4

10. 4-(4-Ethoxybenzyl)piperidine

Click to download full resolution via product page

Caption: Synthetic workflow for 4-(4-Ethoxybenzyl)piperidine via Suzuki coupling.
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Detailed Experimental Protocol
This protocol is a representative methodology and should be performed by qualified personnel

with appropriate safety precautions.

N-Boc Protection of 4-Piperidone:

Dissolve 4-piperidone hydrochloride (1.0 eq) in dichloromethane (DCM).

Add triethylamine (2.2 eq) and cool the mixture to 0 °C.

Add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) in DCM dropwise.

Allow the reaction to warm to room temperature and stir for 12-18 hours.

Causality: The Boc group protects the piperidine nitrogen from participating in side

reactions and controls its reactivity. The base neutralizes the HCl salt.

Workup: Quench with water, separate the organic layer, wash with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-Boc-4-

piperidone.

Synthesis of the Vinyl Triflate:

Prepare a solution of lithium diisopropylamide (LDA, 1.1 eq) in tetrahydrofuran (THF) at

-78 °C.

Add a solution of N-Boc-4-piperidone (1.0 eq) in THF dropwise, maintaining the

temperature.

After 1 hour, add a solution of N-Phenyl-bis(trifluoromethanesulfonimide) (PhN(Tf)₂, 1.1

eq) in THF.

Stir at -78 °C for 2 hours, then warm to room temperature.

Causality: LDA, a strong non-nucleophilic base, selectively deprotonates the alpha-carbon

to form an enolate, which is then trapped by the triflating agent to create the vinyl triflate, a

key substrate for the Suzuki coupling.
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Workup: Quench with saturated ammonium chloride, extract with ethyl acetate, dry the

combined organic layers, and purify by flash column chromatography.

Suzuki Coupling:

In a degassed solvent mixture (e.g., dioxane and water), combine the vinyl triflate (1.0 eq),

4-ethoxyphenylboronic acid (1.2 eq), a base such as potassium carbonate (3.0 eq), and a

palladium catalyst like Pd(PPh₃)₄ (0.05 eq).

Heat the mixture under an inert atmosphere (e.g., argon) at 80-100 °C until TLC/LC-MS

analysis shows consumption of the starting material.

Causality: The palladium catalyst facilitates the cross-coupling between the sp²-hybridized

carbon of the vinyl triflate and the boronic acid, forming the critical carbon-carbon bond of

the benzyl group.

Workup: Cool the reaction, filter through celite, dilute with water, extract with ethyl acetate,

dry the organic phase, and purify by column chromatography to yield the Boc-protected

product.

Boc Deprotection:

Dissolve the purified N-Boc-4-(4-ethoxybenzyl)piperidine in DCM.

Add an excess of trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

Stir at room temperature for 1-4 hours.

Causality: The strong acid cleaves the tert-butyl carbamate group, liberating the secondary

amine of the piperidine ring to yield the final product, often as a salt.

Workup: Concentrate the mixture under reduced pressure. If a free base is desired,

neutralize the resulting salt with a base (e.g., NaHCO₃) and extract into an organic

solvent.

Analytical Characterization and Quality Control
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Rigorous analytical testing is non-negotiable to validate the structure and purity of the

synthesized compound. Each technique provides a piece of the structural puzzle, and together

they form a self-validating system.

Technique Purpose
Expected Results for 4-(4-
Ethoxybenzyl)piperidine

¹H NMR
Confirms proton environment

and connectivity

Signals for ethoxy group (triplet

& quartet), aromatic protons

(two doublets), piperidine ring

protons, and the benzylic CH₂

group.

¹³C NMR Confirms carbon backbone

Signals for all 14 unique

carbons, including those in the

ethoxy, aromatic, and

piperidine moieties.

Mass Spec (HRMS)
Confirms molecular formula

and weight

Expected [M+H]⁺ ion at m/z

220.1696.

IR Spectroscopy Identifies key functional groups

Characteristic peaks for N-H

stretch (secondary amine), C-

O stretch (ether), and aromatic

C-H/C=C stretches.

HPLC Determines purity

A single major peak with >95%

purity under specified

conditions.

Standard Protocol for HPLC Purity Assessment
Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol or acetonitrile.

Prepare a dilution series for linearity checks if required.

Instrumentation:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: Start at 10% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and re-

equilibrate.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm and 280 nm.

Analysis: Inject 10 µL of the sample. Integrate the peak area to calculate purity.

Trustworthiness: The use of a gradient method ensures that impurities with a wide range of

polarities are detected. TFA is used to sharpen peaks by ensuring the amine is protonated.

Applications in Medicinal Chemistry and Drug
Discovery
4-(4-Ethoxybenzyl)piperidine is not typically a final drug product but rather a crucial

intermediate or scaffold. Its value lies in its structural features, which serve as a launchpad for

creating more complex and targeted molecules.

CNS-Targeted Scaffolds: The 4-benzylpiperidine core is a well-established pharmacophore

for interacting with CNS targets. Derivatives have been investigated as monoamine releasing

agents and for their potential in treating psychosis and other neurological disorders.[3][4]

Dopamine Receptor Ligands: The overall structure is highly amenable to modification for

targeting specific G-protein coupled receptors (GPCRs), such as dopamine receptors. For

example, related 4-substituted piperidines have been characterized as potent and selective

D4 receptor antagonists.[9][10]

Intermediate for Lead Optimization: The ethoxy group provides a handle for fine-tuning

properties. It can enhance metabolic stability compared to a methoxy group and can be

replaced with other functionalities to probe interactions with a biological target. The

secondary amine of the piperidine ring is a key site for further derivatization to build out the

molecule and optimize its pharmacokinetic and pharmacodynamic profile.
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Relationship to Therapeutic Areas

Key Structural Features

Potential Therapeutic Areas

4-(4-Ethoxybenzyl)piperidine
(Core Scaffold)

Piperidine Ring
(3D Vector)

enables

Ethoxybenzyl Group
(Lipophilicity/Targeting)

enables

Secondary Amine
(Derivatization Point)

enables

Antipsychotics
(e.g., D₄ Antagonists)

targets

Analgesics

targets

Neurodegenerative Disorders
(e.g., Alzheimer's)

targetstargets targets targets

Click to download full resolution via product page

Caption: The role of the core scaffold in enabling drug discovery efforts.

Safety, Handling, and Storage
Proper handling of all chemical reagents is paramount for laboratory safety. While a specific

safety data sheet (SDS) for this exact compound should always be consulted, guidelines can

be established based on related piperidine derivatives.[11][12][13]
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Safety Aspect Guideline Rationale

Personal Protective Equipment

(PPE)

Wear safety goggles, nitrile

gloves, and a lab coat.

To prevent skin and eye

contact, as related compounds

can cause irritation.[14]

Handling

Use in a well-ventilated area or

a chemical fume hood. Avoid

creating dust or aerosols.

To prevent inhalation, which

may cause respiratory

irritation.[14]

Fire Safety

Keep away from heat, sparks,

and open flames. Store away

from strong oxidizing agents.

Piperidine derivatives can be

combustible.[11][15]

Storage

Store in a cool, dry, and well-

ventilated place in a tightly

sealed container.

To prevent degradation and

ensure stability.[16]

Disposal

Dispose of in accordance with

local, state, and federal

regulations for chemical waste.

To ensure environmental

protection and compliance.

Conclusion
4-(4-Ethoxybenzyl)piperidine is more than a simple chemical; it is a strategic tool for drug

discovery. Its well-defined structure, accessible synthesis, and versatile chemical handles make

it an invaluable starting point for developing novel therapeutics, particularly in the challenging

field of neuroscience. This guide has detailed the essential technical knowledge required to

synthesize, characterize, and safely handle this compound, providing a solid foundation for its

application in advanced research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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